N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide

• IUPAC Name: N-(3-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C16H17NOS/c1-12-6-8-15(9-7-12)19-11-16(18)17-14-5-3-4-13(2)10-14/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: ODUJHISZPDTSJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC=CC(=C2)C
• Molecular Formula: C16H17NOS
• DSSTOX Substance ID: DTXSID701321793
• Molecular Weight: 271.4 g/mol
• Solubility: 0.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 333450-52-5

Description

N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide, also known as MPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPTA is a thioamide derivative of 3-methylacetanilide, and it has been found to exhibit interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has also been found to inhibit the proliferation of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been found to exhibit various biochemical and physiological effects, including the inhibition of COX-2, the induction of apoptosis, and the modulation of the immune system. N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has also been found to exhibit antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide in lab experiments is its potential as a drug candidate. N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to exhibit promising antitumor, anti-inflammatory, and analgesic properties, making it a potential candidate for the development of new drugs. However, one of the limitations of using N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide, including its use as a potential drug candidate for the treatment of various diseases, such as cancer, inflammation, and pain. Further studies are needed to fully understand the mechanism of action of N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide and its potential applications in various fields. Additionally, the development of new synthetic methods for N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide may lead to the discovery of new derivatives with improved properties.

Synthesis Methods

N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide can be synthesized using various methods, including the reaction of 3-methylacetanilide with thioanisole in the presence of a base, such as potassium carbonate. The reaction mixture is then heated under reflux, and the product is obtained by filtration and recrystallization. Another method involves the reaction of 3-methylacetanilide with 4-methylthiophenol in the presence of a base, such as sodium hydride, followed by acidification and recrystallization.

Scientific Research Applications

N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been found to exhibit various scientific research applications, including its use as a ligand in metal complexes, as a reagent in organic synthesis, and as a potential drug candidate. N-(3-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to possess antitumor, anti-inflammatory, and analgesic properties, making it a promising candidate for the development of new drugs.